N-Butyl-2-methoxyethanesulfonamide

• IUPAC Name: N-butyl-2-methoxyethanesulfonamide
• InChI: InChI=1S/C7H17NO3S/c1-3-4-5-8-12(9,10)7-6-11-2/h8H,3-7H2,1-2H3
• InChI Key: UEKQEYRXRYITQB-UHFFFAOYSA-N
• Canonical SMILES: CCCCNS(=O)(=O)CCOC
• Molecular Formula: C7H17NO3S
• Molecular Weight: 195.28 g/mol
• CAS No.: 1215677-41-0

Description

Synthesis Analysis

While there isn’t specific information available on the synthesis of N-Butyl-2-methoxyethanesulfonamide, there are general methods for synthesizing N-tert-butyl amides. One such method involves the reaction of nitriles (alkyl, aryl, benzyl, and furyl nitriles) with di-tert-butyl dicarbonate, catalyzed by Cu(OTf)2. This reaction yields a series of N-tert-butyl amides in excellent isolated yields.

Scientific Research Applications

1. Applications in Lithium-Ion Batteries

N-Butyl-2-methoxyethanesulfonamide-related compounds, such as N-methoxy-ethyl-N-methylpyrrolidinium bis(trifluoromethane-sulfonyl)imide (Pyr12O1TFSI), have been studied for their use in advanced lithium-ion batteries. These ionic liquid-based electrolytes exhibit properties like high ionic conductivity, suitable viscosity, and stable lithium-interphase, contributing to long-life performance and safety in batteries (Elia et al., 2016).

2. Electrophoresis and Separation of Therapeutic Peptides

Compounds related to this compound, like butylmethacrylate-based monoliths, have been utilized in the capillary electrophoresis of therapeutic peptides. These materials provide stable electroosmotic flow and nonpolar sites for chromatographic resolution, demonstrating high efficiency and selectivity in peptide analysis (Adu et al., 2005).

3. Developing Electroactive Applications

N-Butyl acrylate-based zwitterionomers containing similar compounds have been synthesized for potential use in electroactive applications. These zwitterionomers exhibit well-defined microphase separation and improved elastomeric performance due to the presence of charges, which could have implications in the development of new materials for electronic devices (Wu et al., 2011).

4. Binding Studies in Biochemistry

N-n-Butyl[(5-dimethylamino)-1-naphthalene]sulfonamide, a compound related to this compound, has been used as a fluorescent probe in the study of binding mechanisms of certain compounds to proteins like bovine serum albumin. This has implications in understanding drug-protein interactions and the nature of binding in biochemical processes (Jun et al., 1971).

Future Directions

While specific future directions for N-Butyl-2-methoxyethanesulfonamide are not mentioned in the literature, there is ongoing research into the development of new liquid embolic agents for therapeutic embolisation. This could potentially include compounds like this compound.